1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine

• IUPAC Name: 1-ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine
• InChI: InChI=1S/C18H24N4O2S/c1-3-21-11-12-22(14-17(21)18-19-9-10-20-18)25(23,24)13-8-16-6-4-15(2)5-7-16/h4-10,13,17H,3,11-12,14H2,1-2H3,(H,19,20)/b13-8+
• InChI Key: APFYMNUKQLLBTD-MDWZMJQESA-N
• Canonical SMILES: CCN1CCN(CC1C2=NC=CN2)S(=O)(=O)C=CC3=CC=C(C=C3)C
• Isomeric SMILES: CCN1CCN(CC1C2=NC=CN2)S(=O)(=O)/C=C/C3=CC=C(C=C3)C
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperazine derivatives and has shown promising results in various research fields.

Mechanism of Action

The mechanism of action of 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine is not fully understood. However, it has been shown to interact with various enzymes and receptors, such as the acetylcholinesterase enzyme, the dopamine D2 receptor, and the serotonin 5-HT2A receptor. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and physiological effects:
1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to increase the levels of dopamine and serotonin in the brain, which can improve mood and reduce anxiety. In addition, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine in lab experiments include its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, the limitations of using this compound include its high cost and the difficulty in synthesizing it in large quantities.

Future Directions

There are many future directions for the research of 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine. One future direction is to study its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another future direction is to study its potential as a tool compound for studying the mechanism of action of various enzymes and receptors. Additionally, further research can be done to optimize the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine involves a series of chemical reactions. The starting material for the synthesis is piperazine, which is reacted with 2-(4-methylphenyl)acetaldehyde to form the intermediate compound. This intermediate is then reacted with ethyl glycinate hydrochloride and 1H-imidazole-2-carboxaldehyde to form the final product. The synthesis method has been extensively studied, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazine has been used in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has shown promising results in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a tool compound to study the mechanism of action of various enzymes and receptors.